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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

n-(2-Hydroxyethyl)-4-
nitrobenzamide

6640-65-9

B1295902

L  Get Quote

Chemical Vital Statistics

Before initiating any waste workflow, verify the identity of the material to ensure this protocol

applies.

Parameter

Specification

Chemical Name

N-(2-Hydroxyethyl)-4-nitrobenzamide

CAS Number

6640-65-9

Molecular Formula

CoH10N204

Physical State

Solid (Pale yellow to crystalline powder)

Solubility

Soluble in polar organic solvents (DMSO,

Methanol); sparingly soluble in water.

Primary Hazards

Skin/Eye Irritant (H315, H319); Potential
Mutagen (Nitroaromatic class); Thermal
Decomposition (NOXx).

Executive Safety Assessment (The "Why")

From the desk of the Senior Application Scientist:
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Handling nitro-aromatics requires a nuanced understanding of their functional groups. While N-
(2-Hydroxyethyl)-4-nitrobenzamide is not typically classified as a Class 1 explosive, the nitro
group (-NO2) is inherently electron-withdrawing and energy-rich.

o Thermal Instability: Nitro compounds can undergo exothermic decomposition when heated.
Never autoclave waste containing this compound. The heat and pressure can trigger
uncontrolled decomposition, releasing toxic nitrogen oxides (NOX).

o Environmental Mobility: The hydroxyethyl group increases polarity, making this compound
more water-soluble than simple nitrobenzamides. This enhances its mobility in aquatic
systems. Zero drain disposal is the absolute standard; standard wastewater treatment may
not effectively degrade the nitro moiety.

o Chemical Incompatibility: The amide linkage is susceptible to hydrolysis in the presence of
strong bases, potentially releasing 4-nitrobenzoic acid and ethanolamine. While not violently
explosive, this reaction alters the waste profile and pH, complicating downstream
incineration.

Waste Segregation & Classification Protocol

Effective disposal begins with segregation at the bench. Use the following logic to determine
the correct waste stream.

Disposal Decision Matrix
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Waste Generation:
N-(2-Hydroxyethyl)-4-nitrobenzamide

Physical State?

Dry Solid Dissolved
Solid Waste Liquid Waste
(Powder, Contaminated Gloves) (Mother Liquor, Rinsate)

Bag & Tag
STREAM A:
Solid Hazardous Waste Solvent Type?
(Trace Organic)
Halogenated Non-Halogenated
(DCM, Chloroform) (Methanol, Acetone, DMSO)

STREAM B: STREAM C:

Halogenated Organic Waste Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-(2-Hydroxyethyl)-4-nitrobenzamide waste based
on physical state and solvent carrier.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Compound or Spill Debris)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.

+ Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
"Solid Hazardous Waste" bucket with a locking lid. Avoid glass for solids to prevent breakage
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during compaction/transport.

e Bagging: Place the solid material inside a clear, 6-mil polyethylene bag before placing it in
the rigid container. This "double containment" prevents dust generation upon reopening.

e Labeling:
o Primary Constituent: N-(2-Hydroxyethyl)-4-nitrobenzamide.[1][2]
o Hazard Checkboxes: Check "Toxic" and "lrritant."
o Note: Add "Contains Nitro-Aromatics - Incinerate Only."

o Storage: Store in a cool, dry cabinet away from oxidizers (e.g., nitric acid) and strong bases.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC effluent, mother liquors.

Compatibility Check: Ensure the receiving carboy does NOT contain strong oxidizing acids
(Nitric, Perchloric) or active metals (Sodium, Magnesium).

e pH Adjustment: If the solution is highly acidic or basic (pH < 2 or > 12), neutralize to pH 6-8
using mild buffers (Sodium Bicarbonate or Citric Acid) before adding to the organic waste
solvent drum. This prevents exothermic hydrolysis of the amide bond in the drum.

e Segregation:
o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.
o If dissolved in Methanol/Acetone/DMSO: Dispose in Non-Halogenated Waste.

e Cap Venting: Use vented caps (e.g., Nalgene® Eco-Funnel systems) if available, to prevent
pressure buildup from slow thermal decomposition or solvent volatility.

Regulatory & Compliance Data

When filling out waste manifests for Environmental Health & Safety (EHS) or external
contractors (e.g., Clean Harbors, Veolia), use the following classifications.
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Regulatory Body Classification | Code Rationale

EPA (RCRA) Not Listed (P/U) Not specifically listed.

Classify as D001 (Ignitable) if

in flammable solvent. If solid,

often managed as "Non-

o Regulated Chemical Waste"

EPA (RCRA) Characteristic Waste o o

unless toxicity characteristic

(D043) is proven, but best

practice is to manage as

Hazardous.

For the pure solid, it is

generally not regulated as a
DOT (Transport) Not Regulated hazardous material for

transport unless in bulk

quantities requiring testing.

Must be incinerated at
>1000°C with secondary

combustion and scrubbers to

Destruction Method Incineration

capture NOx gases.

Emergency Response: Spills

Scenario: A 5g bottle of solid powder drops and shatters.

o Evacuate & Ventilate: Clear the immediate area. Nitro-aromatics can be respiratory irritants.

[31141(5]

o PPE: Don nitrile gloves (double gloving recommended), safety goggles, and an N95 dust
mask or P100 respirator.

o Containment: Do not dry sweep (creates dust). Cover the spill with a wet paper towel
(dampened with water or ethanol) to suppress dust.

e Cleanup:
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o Scoop the damp material and broken glass into a plastic dustpan.
o Wipe the surface with a soap/water solution to remove the hydroxyethyl-polar residues.

o Place all debris into the Solid Hazardous Waste container (Protocol A).

e Reporting: Log the spill with your facility's EHS officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. N-(2-Hydroxyethyl)-4-nitrobenzamide | Sigma-Aldrich [sigmaaldrich.com]
e 2. CAS 6640-65-9: N-(2-hydroxyethyl)-4-nitrobenzamide [cymitquimica.com]
e 3. WERCS Studio - Application Error [assets.thermofisher.com]

e 4. fishersci.com [fishersci.com]

¢ 5. download.basf.com [download.basf.com]

e 6. epa.gov [epa.gov]

¢ To cite this document: BenchChem. [Operational Guide: Disposal of N-(2-Hydroxyethyl)-4-
nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295902#n-2-hydroxyethyl-4-nitrobenzamide-proper-
disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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